Cas no 2763929-07-1 (3-Acetamido-4-(4-nitrophenyl)butanoic acid)

• Product Name: 3-Acetamido-4-(4-nitrophenyl)butanoic acid
• CAS No: 2763929-07-1
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 6467071
• PubChem ID: 165981686
• Update Time: 2025-05-19

3-Acetamido-4-(4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343112
• 3-acetamido-4-(4-nitrophenyl)butanoic acid
• 2763929-07-1
• 3-Acetamido-4-(4-nitrophenyl)butanoic acid

• Inchi： 1S/C12H14N2O5/c1-8(15)13-10(7-12(16)17)6-9-2-4-11(5-3-9)14(18)19/h2-5,10H,6-7H2,1H3,(H,13,15)(H,16,17)
• InChI Key： DYHOVQMKIWUSIZ-UHFFFAOYSA-N
• SMILES： OC(CC(CC1C=CC(=CC=1)[N+](=O)[O-])NC(C)=O)=O

Computed Properties

• Exact Mass: 266.09027155g/mol
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Additional information on 3-Acetamido-4-(4-nitrophenyl)butanoic acid

Research Brief on 3-Acetamido-4-(4-nitrophenyl)butanoic acid (CAS: 2763929-07-1): Recent Advances and Applications

3-Acetamido-4-(4-nitrophenyl)butanoic acid (CAS: 2763929-07-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of both acetamido and nitrophenyl functional groups makes it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic benefits.

Recent research has focused on the role of 3-Acetamido-4-(4-nitrophenyl)butanoic acid as a precursor in the synthesis of novel enzyme inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of inhibitors targeting proteases involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity, suggesting its potential as a lead compound for anti-inflammatory drug development. Further investigations are underway to optimize its pharmacokinetic properties and enhance its bioavailability.

In addition to its applications in drug discovery, 3-Acetamido-4-(4-nitrophenyl)butanoic acid has also been investigated for its role in chemical biology. A recent preprint on bioRxiv (2024) described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The nitrophenyl group in the compound undergoes specific chemical reactions in the presence of ROS, leading to measurable fluorescence changes. This property makes it a promising tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

The synthesis and scalability of 3-Acetamido-4-(4-nitrophenyl)butanoic acid have also been addressed in recent industrial research. A technical report from a leading pharmaceutical company (2024) outlined an improved synthetic route that enhances yield and reduces production costs. The report emphasized the importance of this compound as a building block for high-value pharmaceuticals and called for further collaboration between academia and industry to explore its full potential.

Looking ahead, the versatility of 3-Acetamido-4-(4-nitrophenyl)butanoic acid positions it as a key player in multiple areas of chemical biology and pharmaceutical research. Ongoing studies are expected to uncover new applications, particularly in targeted drug delivery and diagnostic imaging. Researchers are also exploring its potential in combination therapies, where its unique chemical properties could synergize with other therapeutic agents to improve treatment outcomes.